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Compound of Interest

Compound Name: 5-Bromo-2-methoxybenzoic acid
CAS No.: 2476-35-9
Cat. No.: B1268626
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Bromo-2-methoxybenzoic acid is a halogenated aromatic carboxylic acid that serves as a
crucial building block in organic synthesis. Its unique substitution pattern, featuring a bromine
atom and a methoxy group on the benzoic acid core, imparts specific reactivity and properties
that are highly valuable in the synthesis of complex organic molecules. This guide provides a
comprehensive overview of the chemical and physical properties of 5-bromo-2-
methoxybenzoic acid, along with insights into its synthesis, reactivity, and applications,
particularly within the pharmaceutical and life sciences sectors.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 5-bromo-2-methoxybenzoic
acid is fundamental for its effective use in research and development. These properties dictate
its solubility, reactivity, and handling requirements.
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Core Chemical Data

Property Value Source
Molecular Formula CsH7BrOs [1]
Molecular Weight 231.04 g/mol [1]
CAS Number 2476-35-9 [1]
IUPAC Name 5-:omo-2-methoxybenzoic o

aci

hvsical CI i

Property Value Source

White to tan solid, powder, or

Appearance [2]
crystals

Melting Point 118-122 °C [3]

Boiling Point 334.7 £ 27.0 °C (Predicted) [3]

Density 1.6 £ 0.1 g/cm3 [2]

- Soluble in Chloroform, DMSO,

Solubility [4]

Methanol

Synthesis and Reactivity

The synthesis of 5-bromo-2-methoxybenzoic acid and its isomeric counterpart, 2-bromo-5-
methoxybenzoic acid, often starts from m-anisic acid (3-methoxybenzoic acid). The
regioselectivity of the bromination is a key consideration in the synthetic strategy.

Synthetic Pathway Overview

The primary route to synthesize a bromo-methoxybenzoic acid involves the electrophilic
bromination of a methoxybenzoic acid precursor. The directing effects of the methoxy and
carboxylic acid groups on the aromatic ring are pivotal in determining the position of the
incoming bromine atom.
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Reaction 2-Bromo-5-methoxybenzoic acid

Caption: General synthesis pathway for 2-bromo-5-methoxybenzoic acid.

Experimental Protocol: Synthesis of 2-Bromo-5-
methoxybenzoic acid

A common laboratory-scale synthesis of the isomer 2-bromo-5-methoxybenzoic acid is detailed
below. This method highlights the direct bromination of m-anisic acid.

Materials:

m-Anisic acid (3-methoxybenzoic acid)

Glacial acetic acid

Bromine

Water

Procedure:

In a suitable reaction vessel, dissolve m-anisic acid (250 g, 1.67 mol) in glacial acetic acid (1
L).[5]

To this solution, add bromine (85 mL) followed by water (1 L).[5]

Heat the mixture to reflux.[5]

After the reaction is complete, cool the mixture in an ice bath to precipitate the product.[5]
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o Collect the precipitated solid by filtration.[5]
e Wash the collected product with water to afford 2-bromo-5-methoxybenzoic acid.[5]
Yield: Approximately 79%, with a melting point of 154-156 °C.[5]

Note: The synthesis of the titular 5-bromo-2-methoxybenzoic acid would involve a different
starting material or a multi-step synthesis to achieve the desired substitution pattern.

Applications in Research and Drug Development

5-Bromo-2-methoxybenzoic acid and its isomers are valuable intermediates in the synthesis
of more complex molecules, including pharmaceuticals and biologically active compounds.[4]

Key Applications:

» Synthesis of Urolithin Derivatives: These compounds are metabolites produced by gut
bacteria from ellagitannins and are being investigated for their potential health benefits. 2-
Bromo-5-methoxybenzoic acid is a suitable precursor for the synthesis of various urolithin
derivatives.[6]

o Preparation of Substituted Aminobenzacridines: These are classes of compounds with
potential applications in medicinal chemistry.[6]

 Intermediate for Divalent Metal Transporter 1 (DMT1) Inhibitors: The isomer 2-bromo-5-
methoxybenzoic acid is utilized in the synthesis of benzylisothioureas, which act as potent
inhibitors of DMTL1.[4][7] DMTL1 is a target for research into conditions like neurodegenerative
diseases and iron overload disorders.[7]

» Synthesis of Isoindolinone Derivatives: This class of compounds has a broad range of
biological activities and is a focus of drug discovery efforts.[6]

Spectroscopic Data

Spectroscopic analysis is essential for the structural elucidation and purity assessment of 5-
bromo-2-methoxybenzoic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://prepchem.com/2-bromo-5-methoxybenzoic-acid/
https://prepchem.com/2-bromo-5-methoxybenzoic-acid/
https://prepchem.com/2-bromo-5-methoxybenzoic-acid/
https://www.benchchem.com/product/b1268626/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-bromo-2-methoxybenzoic-acid
https://www.benchchem.com/product/b1268626/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-bromo-2-methoxybenzoic-acid
https://www.chemdad.com/index.php?c=article&id=45018
https://www.sigmaaldrich.com/US/en/product/aldrich/384003
https://www.sigmaaldrich.com/US/en/product/aldrich/384003
https://www.chemdad.com/index.php?c=article&id=45018
https://www.nbinno.com/article/pharmaceutical-intermediates/unlock-drug-discovery-buying-2-bromo-5-methoxybenzoic-acid-cas-22921-68-2-lu
https://www.nbinno.com/article/pharmaceutical-intermediates/unlock-drug-discovery-buying-2-bromo-5-methoxybenzoic-acid-cas-22921-68-2-lu
https://www.sigmaaldrich.com/US/en/product/aldrich/384003
https://www.benchchem.com/product/b1268626/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-bromo-2-methoxybenzoic-acid
https://www.benchchem.com/product/b1268626/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-5-bromo-2-methoxybenzoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268626?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 1H NMR and 3C NMR spectra are critical for confirming the substitution pattern on the
benzene ring. The chemical shifts and coupling constants of the aromatic protons provide
definitive structural information. Spectral data for 5-bromo-2-methoxybenzoic acid is
available in various chemical databases.[8]

Infrared (IR) Spectroscopy

» IR spectroscopy reveals the presence of key functional groups. Characteristic absorption
bands for the carboxylic acid O-H stretch (broad, around 3000 cm™1), the C=0 stretch
(around 1700 cm~1), and C-O stretches associated with the methoxy and carboxylic acid
groups will be prominent.[1]

Mass Spectrometry (MS)

o Mass spectrometry confirms the molecular weight of the compound. The presence of a
bromine atom will result in a characteristic isotopic pattern (M and M+2 peaks of nearly equal
intensity), which is a key diagnostic feature.

Safety and Handling

As with any chemical reagent, proper safety precautions must be observed when handling 5-
bromo-2-methoxybenzoic acid.

Hazard Identification
o GHS Classification: The compound is classified as acutely toxic if swallowed.[1][2] It can also

cause skin and eye irritation.[9]

o Precautionary Statements: It is recommended to wash hands thoroughly after handling, and
to not eat, drink, or smoke when using this product.[10] In case of ingestion, it is advised to
immediately call a poison center or doctor.[10]

Personal Protective Equipment (PPE)

o Eye Protection: Safety glasses or goggles should be worn.[11]

» Skin Protection: Chemical-resistant gloves and appropriate protective clothing are necessary
to prevent skin contact.[11]
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o Respiratory Protection: In situations where dust may be generated, a suitable respirator
should be used.[11]

Storage and Disposal

o Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[11]

» Disposal: Dispose of the compound and its container in accordance with local, regional, and
national regulations.[10]

Conclusion

5-Bromo-2-methoxybenzoic acid is a versatile and important chemical intermediate with
significant applications in organic synthesis, particularly in the field of drug discovery and
development. A comprehensive understanding of its chemical properties, synthesis, and safe
handling procedures is essential for its effective and responsible use in the laboratory. The
information presented in this guide is intended to provide researchers and scientists with a
solid foundation for working with this valuable compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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